N-(4-fluorophenyl)-2-((3-(4-nitrophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[3-(4-nitrophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H16FN5O4S/c25-14-5-7-15(8-6-14)26-20(31)13-35-24-28-21-18-3-1-2-4-19(18)27-22(21)23(32)29(24)16-9-11-17(12-10-16)30(33)34/h1-12,27H,13H2,(H,26,31)
• InChI Key: HUWKKYGJEKDUQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C(=O)N(C(=N3)SCC(=O)NC4=CC=C(C=C4)F)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C24H16FN5O4S
• Molecular Weight: 489.5 g/mol

Description

N-(4-fluorophenyl)-2-((3-(4-nitrophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H16FN5O4S and its molecular weight is 489.48. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-((3-(4-nitrophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-((3-(4-nitrophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Potential

Research on structurally similar compounds has explored their potential in antimicrobial and anticancer applications. For instance, a series of compounds with modifications on the pyrimidine ring demonstrated significant antimicrobial and anticancer activities. These studies suggest a promising avenue for the development of new therapeutic agents targeting bacterial infections and cancer cells (Sharma et al., 2012; Bondock et al., 2008).

Synthesis and Evaluation of Novel Compounds

Several studies have focused on the synthesis and biological evaluation of new compounds with potential therapeutic applications. For example, novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides were synthesized and demonstrated significant anti-inflammatory activity (Sunder & Maleraju, 2013). This indicates the potential for the development of new anti-inflammatory agents.

Investigation of Metabolic Pathways

The metabolism of compounds structurally related to the specified chemical has been a topic of interest, particularly in understanding the formation of reactive toxic metabolites. For instance, the study of the metabolism of flutamide, a nonsteroidal antiandrogen, highlighted the detection of a new N-oxidized metabolite, providing insights into the drug's hepatic metabolism and potential pathways of toxicity (Goda et al., 2006).

Photoreactivity and Stability Studies

The photoreactivity of similar compounds has been examined to understand their stability under light exposure, which is crucial for the development of photostable drugs. Research comparing the photoreactions of flutamide in different solvents revealed significant insights into the stability and degradation pathways of these compounds under UV light (Watanabe et al., 2015).